Cas no 62458-80-4 (3-Pyridinecarboxamide, 4-chloro-N-ethyl-)

3-Pyridinecarboxamide, 4-chloro-N-ethyl- structure
62458-80-4 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-ethyl-
CAS No:62458-80-4
MF:C8H9ClN2O
MW:184.62286067009
CID:444040
PubChem ID:71386182
Update Time:2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 4-chloro-N-ethyl-
    • 4-chloro-N-ethylpyridine-3-carboxamide
    • DTXSID30808379
    • AKOS019797197
    • 62458-80-4
    • Inchi: 1S/C8H9ClN2O/c1-2-11-8(12)6-5-10-4-3-7(6)9/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: AOBRFZOPOOKAID-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=CC=1C(NCC)=O

Computed Properties

  • Exact Mass: 184.04047
  • Monoisotopic Mass: 184.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent